Cas no 2228480-17-7 (3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228480-17-7
• MF: C₉H₁₂BrClN₂O
• MW: 279.561380386353
• CID: 6406507
• PubChem ID: 165642529
• Update Time: 2025-06-08

3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol
• EN300-1936660
• 2228480-17-7

• Inchi： 1S/C9H12BrClN2O/c1-9(4-12,5-14)7-2-6(10)3-13-8(7)11/h2-3,14H,4-5,12H2,1H3
• InChI Key： IXNHNYHWBULMSA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)(CO)CN)Cl

Computed Properties

• Exact Mass: 277.98215g/mol
• Monoisotopic Mass: 277.98215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol

3-Amino-2-(5-Bromo-2-Chloropyridin-3-yl)-2-Methylpropan-1-ol (CAS No. 2228480-17-7): A Comprehensive Overview

3-Amino-2-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228480-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its complex molecular structure, has been the subject of extensive research, particularly in the areas of drug discovery and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol, providing a comprehensive overview for researchers and professionals in the pharmaceutical and chemical industries.

Chemical Structure and Properties

The molecular formula of 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol is C₁₀H₁₄BrClN₂O, with a molecular weight of approximately 305.69 g/mol. The compound features a pyridine ring substituted with bromine and chlorine atoms, along with an amino group and a hydroxyl group attached to a methylated propanol chain. This unique combination of functional groups endows the molecule with diverse chemical reactivity and potential biological activity.

The presence of the amino group (NH₂) and the hydroxyl group (OH) makes 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol highly polar, which can influence its solubility in various solvents. The bromine and chlorine substituents on the pyridine ring contribute to the compound's lipophilicity, potentially affecting its membrane permeability and bioavailability. These properties make it an interesting candidate for further investigation in drug design and development.

Synthesis Methods

The synthesis of 3-amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 5-bromo-2-chloropyridine with an appropriate amino alcohol precursor, followed by functional group modifications to achieve the desired structure.

A recent study published in the Journal of Organic Chemistry described a multi-step synthesis method that begins with the preparation of 5-bromo-2-chloropyridine from commercially available starting materials. The subsequent reaction with an amino alcohol derivative, such as 3-amino-butanol, is catalyzed by a transition metal complex to form the intermediate product. Further steps involve protecting group manipulations and final deprotection to yield the target compound. This method offers high yields and good purity, making it suitable for large-scale production.

Biological Activity and Potential Applications

3-Amino-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-1-ol has shown promising biological activity in several preclinical studies. One area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibits the activity of a key enzyme associated with neurodegenerative diseases, suggesting its potential therapeutic application in conditions such as Alzheimer's disease.

In addition to enzyme inhibition, 3-amino-2-(5-bromo-2-chloropyridin-3-y)-l)-methylpropan-l -ol has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in immune cells, which could be beneficial in treating inflammatory disorders such as rheumatoid arthritis.

Clinical Trials and Future Directions

The promising results from preclinical studies have paved the way for further investigation into the clinical potential of 3-amino--(5-bromo--chloropyridin--yl)--methylpropan--ol. Several phase I clinical trials are currently underway to evaluate its safety and pharmacokinetic profile in human subjects. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects.

Beyond clinical trials, ongoing research aims to optimize the structure of this compound through medicinal chemistry approaches to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its therapeutic index.

Conclusion

3-Amino--(5-bromo--chloropyridin--yl)--methylpropan--ol (CAS No. 228480--7) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure confers valuable properties that make it an attractive candidate for further development. As research continues to advance our understanding of this molecule, it holds significant potential to contribute to the treatment of various diseases and disorders.